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Compound of Interest

Compound Name: Imazamethabenz

Cat. No.: B1671736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of Imazamethabenz-methyl, a selective, post-

emergence herbicide used for the control of grass and broadleaf weeds in cereal crops. The

information compiled herein is intended to support research and development activities by

providing detailed protocols and quantitative data based on existing literature.

Introduction and Chemical Properties
Imazamethabenz-methyl is a member of the imidazolinone chemical family.[1] It is a selective,

systemic herbicide absorbed through both the roots and leaves of plants.[2][3] The technical

material is a mixture of meta and para positional isomers, each with chiral centers, resulting in

four stereoisomers.[2] It is typically formulated as a liquid concentrate or as soluble granules for

application.[2] In Canada, it has been valued for its role in controlling wild oats and certain

broadleaf weeds in wheat, barley, and sunflower crops.[4]

Mechanism of Action
Imazamethabenz-methyl functions by inhibiting acetohydroxyacid synthase (AHAS), also

known as acetolactate synthase (ALS).[2][3] This enzyme is critical in the biosynthesis pathway

of branched-chain amino acids: valine, leucine, and isoleucine.[1] The inhibition of AHAS leads

to a deficiency in these essential amino acids, which in turn halts protein synthesis and

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1671736?utm_src=pdf-interest
https://www.benchchem.com/product/b1671736?utm_src=pdf-body
https://www.benchchem.com/product/b1671736?utm_src=pdf-body
https://cymitquimica.com/cas/100728-84-5/
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/391.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1542.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/391.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/391.htm
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2009%2Farla-pmra%2FH113-28-2009-10E.pdf
https://www.benchchem.com/product/b1671736?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/391.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1542.htm
https://cymitquimica.com/cas/100728-84-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ultimately leads to the death of susceptible plants. This mode of action classifies it under HRAC

Group B and WSSA Group 2.[2]
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Caption: Mode of Action for Imazamethabenz.

Application Guidelines and Crop Tolerance
Imazamethabenz is applied post-emergence to control weeds in spring wheat, durum wheat,

and barley.[5][6] Cereal crops exhibit varying tolerance, with barley generally showing good

tolerance, while some wheat varieties may be more sensitive, especially under environmental
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stress such as low temperatures or prolonged shade.[7][8][9] Application timing is critical; it

should be applied before the crop reaches the jointing stage to minimize the risk of injury.[7]

Tank-mixing with other herbicides can broaden the spectrum of controlled weeds.[4] However,

antagonism has been observed; for instance, MCPA amine can reduce the efficacy of

imazamethabenz against wild oat (Avena fatua).[5][10]

Data Presentation: Efficacy and Crop Tolerance
The following tables summarize the efficacy of imazamethabenz-methyl against key weeds

and the tolerance of cereal crops.

Table 1: Weed Control Efficacy of Imazamethabenz-methyl

Weed Species Common Name
Typical Application
Rate (kg a.i./ha)

Efficacy Level

Avena fatua Wild Oat 0.4 - 0.5 Control[4][5]

Apera spica-venti Loose Silky-bent 0.4 - 0.5 Control[5]

Brassica spp. Mustard species 0.4 - 0.5 Control[4][5]

Raphanus

raphanistrum
Wild Radish 0.4 - 0.5 Control[5]

Alopecurus

myosuroides
Black-grass 0.4 - 0.5 Suppression[5]

Galium aparine Cleavers 0.4 - 0.5 Suppression[5]

| Polygonum convolvulus | Black-bindweed | 0.4 - 0.5 | Suppression[5] |

Table 2: Cereal Crop Tolerance to Imazamethabenz-methyl
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Crop
Application Rate
(kg a.i./ha)

Potential
Phytotoxicity
Observations

Reference

Spring Wheat 0.5

Height and shoot
weight reduction
under low
temperature or
shade.

[8]

Durum Wheat 0.5

Height and shoot

weight reduction

under low temperature

or shade.

[8]

Barley 0.5

Tolerance not

significantly affected

by environmental

conditions.

[8]

| Oats | Not Recommended | Unacceptable crop injury is likely. |[9] |

Experimental Protocols
Detailed methodologies for key experiments are provided below.

This protocol outlines a standard field trial to evaluate the efficacy of imazamethabenz on

target weeds and its safety on cereal crops.

Objective: To determine the dose-dependent efficacy of imazamethabenz against a target

weed spectrum and assess the phytotoxicity and yield impact on the selected cereal crop.

Experimental Design: Randomized Complete Block Design (RCBD) with a minimum of four

replications. Plot size should be at least 10 m².[11]

Treatments:

Untreated Control
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Imazamethabenz @ recommended rate (e.g., 0.5 kg a.i./ha)

Imazamethabenz @ 2x recommended rate (e.g., 1.0 kg a.i./ha)[12]

Standard commercial herbicide for comparison

Procedure:

Site Selection: Choose a field with uniform soil type and a known, consistent infestation of

target weeds.

Plot Establishment: Mark plots and sow the cereal crop using standard agronomic

practices.

Application: Apply herbicides post-emergence at the appropriate crop and weed growth

stage (e.g., crop at 3-5 leaf stage, weeds at 2-4 leaf stage).[7][13] Use a calibrated

research plot sprayer to ensure uniform coverage.

Data Collection:

Weed Control: Visually assess percent weed control at 14, 28, and 56 days after

treatment (DAT) compared to the untreated control.

Crop Injury: Visually assess phytotoxicity (e.g., stunting, chlorosis) at 7, 14, and 28 DAT

on a 0-100% scale.

Yield: Harvest the central area of each plot at crop maturity and determine grain yield,

adjusting for moisture content.

Statistical Analysis: Analyze data using Analysis of Variance (ANOVA). Use a means

separation test (e.g., Tukey's HSD) to compare treatment effects.

Field Efficacy Trial Workflow
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Caption: Workflow for a field efficacy trial.

This protocol is for confirming suspected cases of weed resistance to imazamethabenz at the

whole-plant level.

Objective: To determine the level of resistance in a suspected weed biotype compared to a

known susceptible biotype.

Materials: Seeds from the suspected resistant population and a known susceptible

population, pots, greenhouse growth medium, research spray chamber.

Procedure:

Seed Collection & Germination: Collect mature seeds from at least 30 plants in the

suspected field.[14] Germinate seeds in petri dishes or trays.

Plant Propagation: Transplant uniform seedlings at a similar growth stage into individual

pots. Grow in a greenhouse under controlled conditions.

Herbicide Application: At the 2-4 leaf stage, treat plants with a range of imazamethabenz
doses (e.g., 0, 0.125x, 0.25x, 0.5x, 1x, 2x, 4x, 8x the recommended field rate). Use a

laboratory spray chamber for precise application.

Assessment: At 21 DAT, record plant survival and harvest the above-ground biomass for

each plant. Dry the biomass to a constant weight.

Data Analysis: Use the biomass data to perform a non-linear regression analysis to

determine the herbicide dose required to cause a 50% reduction in growth (GR₅₀) for both

the suspected resistant and susceptible populations. The Resistance Index (RI) is calculated

as (GR₅₀ of resistant population) / (GR₅₀ of susceptible population).
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Herbicide Resistance Screening Workflow
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Caption: Workflow for greenhouse resistance screening.

Herbicide Resistance Management
Resistance to AHAS-inhibiting herbicides is a significant issue. Cases of resistance to

imazamethabenz have been documented in species like Avena fatua (wild oat).[2] To ensure

the long-term viability of this chemistry, integrated weed management strategies are essential.

These include rotating herbicide modes of action, using tank mixtures with different modes of

action, and employing cultural and mechanical weed control methods to reduce selection

pressure. Any surviving weeds post-application should be controlled by other means to prevent

seed set.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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